N-[2-(3-Iodophenoxy)phenyl]naphthalene-2-sulfonamide

• IUPAC Name: N-[2-(3-iodophenoxy)phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C22H16INO3S/c23-18-8-5-9-19(15-18)27-22-11-4-3-10-21(22)24-28(25,26)20-13-12-16-6-1-2-7-17(16)14-20/h1-15,24H
• InChI Key: TXXKLQYXJAOZKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC=CC=C3OC4=CC(=CC=C4)I
• Molecular Formula: C22H16INO3S
• Molecular Weight: 501.3 g/mol

Description

N-[2-(3-Iodophenoxy)phenyl]naphthalene-2-sulfonamide is a chemical compound with the CAS Number: 2089277-59-6. It has a molecular weight of 501.34.

Physical and Chemical Properties This compound is a powder at room temperature.

Scientific Research Applications

Proton-Exchange-Membrane Fuel Cells

Sulfonated naphthalene dianhydride based polyimide copolymers, closely related to the chemical structure , have been studied for their potential in fuel cell applications. These copolyimides, synthesized from novel disulfonated diamines and naphthalenetetracarboxylic dianhydride, show promise due to their tough, ductile properties and significant performance in water sorption, proton conductivity, and methanol permeability. These materials offer a pathway to enhance direct methanol fuel cell performance, albeit with challenges in hydrolytic stability compared to Nafion or poly(arylene ether)s (Einsla et al., 2005).

Biological Applications and Fluorescence Sensing

In biological applications, sulfonamide derivatives have been utilized as fluorescent probes to study the binding characteristics to proteins, offering insights into the hydrophobic nature of such interactions. This understanding is pivotal in drug design and protein interaction studies (Jun et al., 1971). Additionally, a naphthalene-based sulfonamide Schiff base has shown potential as a fluorescence turn-on probe for selective detection of Al3+ ions in aqueous systems, highlighting its applicability in environmental sensing and biological imaging (Mondal et al., 2015).

Environmental Sensing

Sulfonated polyimide membranes, related to the queried compound, exhibit unique gas permeation and separation properties, making them suitable for applications in environmental monitoring and separation technologies. These membranes demonstrate enhanced selectivity and permeability for gases like H2, CO2, O2, N2, and CH4, under varying humidity levels, underscoring their potential in CO2 capture and hydrogen fuel processing (Tanaka et al., 2006).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.